Cas no 1361474-83-0 (2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile)

• Product Name: 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile
• CAS No: 1361474-83-0
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4911986
• Update Time: 2025-06-15

2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-13-1-10(2-14(20)6-13)17-9-24-18(5-12(17)8-23)11-3-15(21)7-16(22)4-11/h1-7,9H
• InChI Key： IGPRXRNEKJYRNF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(C=C1C#N)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile

Introduction to 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile (CAS No. 1361474-83-0) and Its Emerging Applications in Chemical Biology

2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile, identified by the chemical identifier CAS No. 1361474-83-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative has garnered attention due to its unique structural properties and potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways. The compound’s molecular framework, characterized by its bis(3,5-dichlorophenyl) substituents and an isonicotinonitrile core, contributes to its distinctive reactivity and interaction capabilities with biological systems.

The structural design of 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile incorporates chlorinated aromatic rings, which are known for their ability to enhance binding affinity and metabolic stability. This feature makes the compound a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for developing small-molecule inhibitors with implications in oncology, inflammation, and neurodegenerative diseases. The isonicotinonitrile moiety, a derivative of pyridine-3-carbonitrile, is particularly noteworthy for its role in modulating enzyme activity and receptor binding.

In the context of contemporary research, 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile has been investigated for its interactions with enzymes such as cytochrome P450 family members and kinase inhibitors. The presence of multiple halogen atoms enhances its pharmacophoric properties, enabling selective interactions with biological targets. For instance, studies have demonstrated its potential in inhibiting certain kinases involved in cancer progression by disrupting aberrant signaling pathways. This underscores the compound’s significance as a lead molecule in structure-activity relationship (SAR) studies.

The compound’s chemical stability under various conditions has also been a focus of interest. Its robustness in aqueous and organic environments makes it suitable for diverse biochemical assays and high-throughput screening (HTS) platforms. Researchers have leveraged this stability to develop novel screening protocols aimed at identifying compounds with therapeutic potential. Additionally, the bis(3,5-dichlorophenyl) substitution pattern contributes to its solubility profile, facilitating its use in both in vitro and in vivo experimental models.

Advances in computational chemistry have further enhanced the understanding of 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile’s interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on proteins with high affinity. These insights have guided the optimization of analogs designed to improve selectivity and efficacy. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid identification of promising candidates for further validation.

The pharmacokinetic properties of 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile have also been scrutinized. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. These findings are crucial for assessing its potential as a drug candidate and for guiding formulation development strategies. The compound’s ability to cross biological barriers effectively may enhance its bioavailability and therapeutic index.

Recent publications have explored the synthetic pathways for producing 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile efficiently and scalable manner. Advances in synthetic methodologies have enabled the generation of libraries of derivatives for comprehensive screening. Such efforts are essential for expanding the chemical space available for drug discovery and identifying novel compounds with improved pharmacological profiles.

The compound’s role as a building block for more complex molecules has not gone unnoticed. Chemists have utilized it as a precursor for designing hybrid compounds that combine multiple pharmacophores into a single entity. This approach has led to the development of multifunctional agents capable of addressing multiple targets simultaneously—a strategy that holds promise for treating complex diseases.

Future directions in research on 2,5-Bis(3,5-dichlorophenyl)isonicotinonitrile include exploring its potential in combination therapies and investigating its effects on disease models at both cellular and organismal levels. The integration of interdisciplinary approaches—combining chemistry with biology—will be crucial in unlocking its full therapeutic potential.